N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-(4-fluorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C19H19FN2O4S2/c1-2-26-14-7-10-16-17(12-14)27-19(21-16)22-18(23)4-3-11-28(24,25)15-8-5-13(20)6-9-15/h5-10,12H,2-4,11H2,1H3,(H,21,22,23)
• InChI Key: JKMSESPPTFQBSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O4S2
• Molecular Weight: 422.5 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as EBTB and is a potent and selective inhibitor of the enzyme called Ankyrin Repeat Domain 26 (ANKRD26). ANKRD26 is a protein that plays a crucial role in the regulation of gene expression, and its inhibition can have significant implications in various diseases.

Scientific Research Applications

Spectroscopic and Theoretical Investigations

Research has been conducted on compounds within the 1,3,4-thiadiazole group, demonstrating dual fluorescence effects and the potential for these compounds as fluorescence probes. These studies highlight the relevance of structural composition and molecular aggregation in inducing specific charge transfer processes within molecules, which could be pertinent to understanding the properties and applications of N-(6-ethoxybenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide (Budziak et al., 2019).

Biological Activity and Fluorescence Probes

Another study on 1,3,4-thiadiazoles, including spectroscopic, theoretical, and biological evaluations, suggests the pharmacological potential of these compounds, particularly in contexts where dual fluorescence emission effects are observed. This indicates the potential use of structurally related compounds as effective fluorescence probes or in pharmaceutical applications with antimycotic properties (Budziak et al., 2019).

Environmental and Biological Sciences

A design for a reaction-based fluorescent probe demonstrates the significance of intramolecular charge transfer pathways for selective discrimination of toxic compounds, which underscores the importance of such chemical structures in developing sensitive detection techniques for environmental and biological sciences (Wang et al., 2012).

Material Sciences

In material sciences, specifically in the development of proton exchange membranes, research on sulfonated polymers with high proton conductivity showcases the application of sulfonyl group-containing compounds in fuel cell technology (Kim et al., 2008).